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Compound of Interest

Compound Name: 3-Buten-1-ol

Cat. No.: B139374 Get Quote

Technical Guide on the Physical Properties of 3-
Buten-1-ol
This technical guide provides an in-depth overview of the core physical properties of 3-buten-
1-ol, with a specific focus on its boiling and melting points. It is intended for researchers,

scientists, and professionals in drug development who may use this compound as a reagent or

building block in organic synthesis. This document includes tabulated physical data, detailed

experimental protocols for property determination, and a visualization of the factors influencing

these properties.

Physical and Chemical Properties of 3-Buten-1-ol
3-Buten-1-ol (CAS No: 627-27-0), also known as allylcarbinol, is a primary alcohol with the

chemical formula C₄H₈O.[1][2] Its structure contains both a hydroxyl functional group and a

terminal alkene, making it a versatile reagent in chemical synthesis.[3] The presence of the

hydroxyl group allows for hydrogen bonding, which significantly influences its physical

properties.

Data Presentation: Summary of Physical Properties

The quantitative physical properties of 3-buten-1-ol are summarized in the table below for easy

reference and comparison.
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Physical Property Value Source(s)

Boiling Point 112-114 °C (at 760 mmHg) [2][3][4]

113.5 °C [5]

Melting Point -31.44 °C (estimate) [1][6]

Density 0.838 g/mL (at 25 °C) [3]

Molar Mass 72.11 g/mol [1]

Refractive Index 1.4200 to 1.4220 (at 20 °C) [2][5]

Flash Point 32 - 33 °C [1][4][5]

Visualization of Factors Influencing Physical
Properties
The boiling and melting points of a substance are dictated by its molecular structure and the

resulting intermolecular forces. For 3-buten-1-ol, key factors include its moderate molecular

weight, the polarity endowed by the hydroxyl group, and its overall linear structure. The

following diagram illustrates the logical relationship between these molecular characteristics

and its macroscopic physical properties.
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Molecular Properties of 3-Buten-1-ol

Resulting Intermolecular Forces

Macroscopic Physical Properties
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Click to download full resolution via product page

Caption: Logical flow from molecular properties to physical constants.

Experimental Protocols
Accurate determination of physical properties is critical for compound characterization and

process design. The following sections detail standard laboratory protocols for measuring the

boiling and melting points.

This microscale method is efficient for determining the boiling point of a liquid sample with high

accuracy using minimal material.[7]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the applied atmospheric pressure. In this method, a small amount of liquid is heated, and its

vapor displaces the air in an inverted capillary tube. Upon cooling, the point at which the liquid

is drawn back into the capillary corresponds to the boiling point.[7]

Apparatus:
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Thiele tube

High-boiling point mineral oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Procedure:

Sample Preparation: Add approximately 0.5 mL of 3-buten-1-ol to the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band.

Ensure the bottom of the test tube is aligned with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the

sample is positioned below the side-arm junction to facilitate uniform heating by convection

of the mineral oil.[7]

Heating: Gently heat the side arm of the Thiele tube with a burner.[7] As the temperature

rises, air trapped in the capillary will bubble out.

Observation: Continue heating until a continuous and rapid stream of bubbles emerges from

the capillary tip. This indicates that the air has been replaced by the sample's vapor.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The rate of bubbling will decrease. The moment the liquid is drawn into the capillary tube,

record the temperature on the thermometer. This temperature is the boiling point of 3-buten-
1-ol.[7]
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Due to the very low melting point of 3-buten-1-ol (-31.44 °C), a standard melting point

apparatus is insufficient. A specialized apparatus with a cryogenic cooling capability is required.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure substance, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus with a cooling stage or cryostat (e.g., a cold-finger setup with liquid

nitrogen or a programmable cooling bath).

Capillary tubes (sealed at one end).

Low-temperature thermometer or calibrated thermocouple.

Procedure:

Sample Freezing: Cool a small sample of 3-buten-1-ol until it solidifies completely. This can

be done in a separate cooling bath (e.g., dry ice/acetone).

Sample Loading: Quickly introduce the frozen, powdered sample into a capillary tube to a

height of 1-2 mm and pack it tightly.

Apparatus Setup: Place the capillary tube into the sample holder of the cold-stage melting

point apparatus. Ensure the stage has been pre-cooled to a temperature at least 10-15 °C

below the expected melting point.

Heating: Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) once

the temperature is near the expected melting point.

Observation and Measurement: Observe the sample through the magnified viewing port.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the last crystal of solid disappears (the end of the

melting range). For a pure compound, this range should be narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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